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Compound of Interest

Compound Name: VPC-13789

Cat. No.: B12410245 Get Quote

Essential Safety and Handling Guide for VPC-
13789
Disclaimer: This document provides essential safety and logistical information for handling

VPC-13789 based on available data and general laboratory safety principles for potent

compounds. A comprehensive Safety Data Sheet (SDS) for VPC-13789 is not publicly

available. Therefore, a thorough risk assessment must be conducted by researchers and their

institution's Environmental Health and Safety (EHS) department before beginning any work

with this compound.

VPC-13789 is a potent, selective, and orally bioavailable antiandrogen that acts as an inhibitor

of the androgen receptor (AR) binding function-3 (BF3) site.[1] It is utilized in research,

particularly in the study of castration-resistant prostate cancer.[1] Given its biological activity

and novelty, VPC-13789 should be handled with a high degree of caution to minimize exposure

to laboratory personnel.

Compound Information and Storage
A summary of the key chemical and storage information for VPC-13789 is provided below.[1]
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Property Value

Molecular Formula C₁₈H₁₀F₃N₃O

Molecular Weight 341.293

Appearance Powder

Long-term Storage (Powder) 2 years at -20°C

Solution Storage (in DMSO) 2 weeks at 4°C or 6 months at -80°C

Personal Protective Equipment (PPE)
The following table outlines the recommended minimum PPE for handling VPC-13789. The

level of PPE should be escalated based on the specific procedures and risk assessment.
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Operation Minimum PPE Requirement

Weighing and Aliquoting (Powder)

- Disposable, solid-front lab coat with tight cuffs-

Double gloves (nitrile or other chemically

resistant material)- ANSI Z87.1 compliant safety

glasses with side shields or chemical splash

goggles- N95 or higher-rated respirator

Solution Preparation and Handling

- Disposable, solid-front lab coat with tight cuffs-

Double gloves (nitrile or other chemically

resistant material)- ANSI Z87.1 compliant safety

glasses with side shields or chemical splash

goggles

Cell Culture and In Vitro Assays

- Disposable, solid-front lab coat with tight cuffs-

Double gloves (nitrile or other chemically

resistant material)- ANSI Z87.1 compliant safety

glasses with side shields

Animal Dosing and Handling

- Disposable, solid-front lab coat with tight cuffs-

Double gloves (nitrile or other chemically

resistant material)- ANSI Z87.1 compliant safety

glasses with side shields or a face shield- N95

or higher-rated respirator (depending on the

route of administration)

Experimental Protocols and Handling Procedures
Adherence to a strict, step-by-step protocol is crucial for the safe handling of VPC-13789.

General Handling Precautions
Designated Area: All work with VPC-13789, especially with the powdered form, should be

conducted in a designated area, such as a chemical fume hood or a powder containment

hood.

Avoid Inhalation: Handle the powdered form of VPC-13789 with extreme care to avoid

generating dust.
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, before

leaving the laboratory, and before eating, drinking, or smoking.

Step-by-Step Handling Protocol
Preparation: Before starting, ensure all necessary PPE is donned correctly and all required

equipment and materials are within the containment area (e.g., chemical fume hood).

Equilibration: Allow the sealed vial of VPC-13789 to equilibrate to room temperature for at

least one hour before opening to prevent condensation.[1]

Weighing: Carefully weigh the desired amount of VPC-13789 powder in a chemical fume

hood. Use a disposable weighing paper or boat.

Solution Preparation: Prepare solutions on the day of use whenever possible.[1] If stock

solutions need to be prepared in advance, store them in tightly sealed vials as

recommended.[1]

Labeling: Clearly label all containers with the compound name, concentration, solvent, date,

and appropriate hazard warnings.

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with VPC-13789. The appropriate decontamination solution will depend on the

solvent used and institutional guidelines.

Waste Disposal: Dispose of all contaminated waste, including gloves, weighing papers, and

empty vials, in a clearly labeled hazardous waste container.

Disposal Plan
All waste materials contaminated with VPC-13789 must be treated as hazardous chemical

waste.

Solid Waste: Collect all contaminated solid waste (e.g., gloves, pipette tips, vials) in a

dedicated, sealed, and clearly labeled hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12410245?utm_src=pdf-body
https://www.dcchemicals.com/coa/COA_DC70885.html
https://www.benchchem.com/product/b12410245?utm_src=pdf-body
https://www.dcchemicals.com/coa/COA_DC70885.html
https://www.dcchemicals.com/coa/COA_DC70885.html
https://www.benchchem.com/product/b12410245?utm_src=pdf-body
https://www.benchchem.com/product/b12410245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste: Collect all liquid waste containing VPC-13789 in a sealed, leak-proof, and

clearly labeled hazardous waste container. Do not pour any waste down the drain.

Disposal: All hazardous waste must be disposed of through your institution's EHS

department in accordance with local, state, and federal regulations.
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1. Preparation
- Don PPE

- Prepare work area

2. Equilibration
- Allow vial to reach room temperature

3. Weighing
- In a chemical fume hood

4. Solution Preparation
- Dissolve in appropriate solvent

5. Experimentation
- In vitro / In vivo studies

6. Decontamination
- Clean work surfaces and equipment

7. Waste Disposal
- Segregate and label hazardous waste

8. Doff PPE and Wash Hands
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Caption: A step-by-step workflow for the safe handling of VPC-13789 in a laboratory setting.
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Caption: A decision-making diagram for selecting the appropriate PPE when working with VPC-
13789.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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13789]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410245#personal-protective-equipment-for-
handling-vpc-13789]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com
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